Cas no 1212845-68-5 ((1R)-1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE)

• Product Name: (1R)-1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE
• CAS No: 1212845-68-5
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 5596194
• PubChem ID: 55278473
• Update Time: 2025-10-30

(1R)-1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE
• Benzenemethanamine, 3-chloro-α-ethenyl-4-methoxy-, (αR)-
• N15418
• 1212845-68-5
• AKOS006331376

• Inchi： 1S/C10H12ClNO/c1-3-9(12)7-4-5-10(13-2)8(11)6-7/h3-6,9H,1,12H2,2H3/t9-/m1/s1
• InChI Key： AEZHBUGGVGAZEA-SECBINFHSA-N
• SMILES： N[C@@H](C1=CC=C(OC)C(Cl)=C1)C=C

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 300.7±42.0 °C(Predicted)
• pka: 8.50±0.10(Predicted)

Additional information on (1R)-1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE

Chemical Profile of (1R)-1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE (CAS No. 1212845-68-5)

The compound (1R)-1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE, identified by its CAS number 1212845-68-5, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This chiral amine derivative exhibits a unique structural framework that has garnered attention due to its potential biological activities and synthetic utility. The presence of a prop-2-enyl (allyl) group and a substituted aromatic ring with both chloro and methoxy functional groups contributes to its complex reactivity and interaction with biological targets.

In recent years, the exploration of such heterocyclic and substituted aromatic compounds has been a focal point in drug discovery programs, particularly in the search for novel therapeutic agents. The specific configuration of the stereocenter at the (1R) position adds an additional layer of complexity, influencing both the physical properties and the pharmacological profile of the compound. This stereochemical feature is often critical in determining the efficacy and selectivity of pharmaceuticals, making compounds like this one of considerable interest to synthetic chemists and pharmacologists.

The structural motif of (1R)-1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE finds relevance in several contemporary research areas. For instance, derivatives of this class have been investigated for their potential roles as intermediates in the synthesis of more complex molecules with therapeutic applications. The chloro and methoxy substituents on the aromatic ring are particularly noteworthy, as they can serve as versatile handles for further functionalization through cross-coupling reactions, such as Suzuki or Heck couplings, which are widely employed in constructing biaryl systems prevalent in many drugs.

Furthermore, the prop-2-enylamino moiety suggests possible interactions with biological targets that involve hydrogen bonding or hydrophobic interactions, which are fundamental principles in drug design. The compound's ability to adopt multiple conformations due to its aliphatic side chain could also influence its binding affinity and pharmacokinetic properties. These attributes make it a promising candidate for further investigation into its potential as a lead compound or a building block for more sophisticated pharmacophores.

Current research trends indicate that there is growing interest in leveraging computational methods to predict and optimize the properties of such molecules. Molecular modeling techniques, including docking studies and quantum mechanical calculations, are being increasingly used to understand how (1R)-1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE might interact with biological receptors or enzymes. These approaches not only accelerate the drug discovery process but also provide insights into structure-activity relationships that can guide synthetic modifications.

In addition to its synthetic potential, this compound may also find applications in materials science or agrochemicals, where similar structural motifs are known to exhibit interesting properties. The versatility of its functional groups allows for diverse modifications, enabling chemists to tailor its characteristics for specific applications beyond traditional pharmaceuticals.

As our understanding of molecular interactions continues to evolve, compounds like (1R)-1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE will continue to play a crucial role in advancing chemical biology and medicinal chemistry. The ongoing exploration of its chemical space promises to yield novel insights and potentially lead to breakthroughs in therapeutic intervention. Researchers are particularly keen on understanding how subtle changes in its structure can modulate its biological activity, paving the way for more targeted and effective treatments.

The journey from laboratory synthesis to potential clinical application involves meticulous evaluation of safety profiles, metabolic stability, and other pharmacokinetic parameters. While this compound itself may not be currently under clinical investigation, its structural features make it an intriguing subject for future studies aimed at developing new drugs or biochemical tools.

In summary, (1R)-1-(3-CHLORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE (CAS No. 1212845-68-5) stands out as a versatile molecule with significant potential in pharmaceutical research. Its unique structural composition offers opportunities for innovative chemical synthesis and biological exploration, making it a valuable asset in the ongoing quest to develop novel therapeutic agents that address unmet medical needs.